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Compound of Interest

Compound Name: 2-Benzoylpyridine

Cat. No.: B047108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Benzoylpyridine, a heterocyclic aromatic ketone, serves as a pivotal intermediate in the

synthesis of a variety of pharmaceutical compounds, exhibiting a range of biological activities

including anti-inflammatory and anticancer properties. A thorough understanding of its physical

and chemical characteristics is paramount for its effective application in research and drug

development. This technical guide provides an in-depth overview of the core physical

properties and solubility profile of 2-Benzoylpyridine, supplemented with detailed experimental

protocols and logical workflow visualizations to facilitate its practical use in a laboratory setting.

Core Physical Properties
2-Benzoylpyridine is a solid at room temperature, typically appearing as colorless to slightly

yellow crystalline chunks or powder.[1][2][3][4][5] Its core physical properties are summarized in

the table below, providing a consolidated reference for laboratory use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b047108?utm_src=pdf-interest
https://www.benchchem.com/product/b047108?utm_src=pdf-body
https://www.benchchem.com/product/b047108?utm_src=pdf-body
https://www.benchchem.com/product/b047108?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9716768_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 91-02-1

Molecular Formula C₁₂H₉NO

Molecular Weight 183.21 g/mol

Appearance
Colorless to slightly yellow

crystalline chunks/powder

Melting Point 41-44 °C (105.8-111.2 °F)

Boiling Point
317 °C (602.6 °F) at 760

mmHg

Density 1.111 g/cm³ (predicted)

Flash Point 150 °C (302 °F)

Vapor Pressure 10 hPa @ 170 °C

Solubility Profile
The solubility of a compound is a critical determinant of its biological activity and formulation

potential. 2-Benzoylpyridine is reported to be insoluble in water but shows solubility in certain

organic solvents. A summary of its qualitative solubility is presented below.

Solvent Solubility References

Water Insoluble

Chloroform Slightly Soluble

Methanol Slightly Soluble

Ethanol Soluble

Acetone Soluble

Diethyl Ether Soluble
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Experimental Protocols
The following sections detail standardized experimental procedures for the determination of the

key physical properties of 2-Benzoylpyridine.

Determination of Melting Point
The melting point of 2-Benzoylpyridine can be determined using the capillary method with a

melting point apparatus.

Materials:

2-Benzoylpyridine sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Spatula

Procedure:

Ensure the 2-Benzoylpyridine sample is dry and finely powdered. If necessary, gently grind

the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm by tapping the sealed end gently on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 10-15 °C below the expected melting

point of 2-Benzoylpyridine (around 42 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of melting).
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Continue heating slowly and record the temperature at which the last solid crystal melts (the

end of melting).

The melting point is reported as the range between these two temperatures.

Determination of Boiling Point
The boiling point of 2-Benzoylpyridine can be determined using a micro boiling point or Thiele

tube method.

Materials:

2-Benzoylpyridine sample

Small test tube

Capillary tube (sealed at one end)

Thermometer

Thiele tube or oil bath

Heat source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

Place a small amount (a few drops) of 2-Benzoylpyridine into a small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Clamp the assembly in a Thiele tube filled with mineral oil, or suspend it in an oil bath, so

that the heat is distributed evenly.

Heat the oil bath or the arm of the Thiele tube gently.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.

Determination of Solubility
A qualitative and semi-quantitative assessment of 2-Benzoylpyridine's solubility can be

performed through the following procedure.

Materials:

2-Benzoylpyridine sample

A selection of solvents (e.g., water, ethanol, methanol, acetone, DMSO)

Small test tubes or vials

Vortex mixer

Graduated pipettes or cylinders

Analytical balance

Procedure:

Weigh a specific amount of 2-Benzoylpyridine (e.g., 10 mg) and place it into a test tube.

Add a small, measured volume of the chosen solvent (e.g., 1 mL) to the test tube.

Vigorously agitate the mixture using a vortex mixer for a set period (e.g., 1-2 minutes).

Visually inspect the solution. If the solid has completely dissolved, the compound is

considered soluble in that solvent at that concentration.
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If the solid has not completely dissolved, incrementally add more solvent in measured

volumes, vortexing after each addition, until the solid dissolves. Record the total volume of

solvent required.

If the solid does not dissolve even after adding a significant volume of solvent (e.g., 10 mL),

it can be classified as sparingly soluble or insoluble.

This process can be repeated with different solvents to build a solubility profile.

Visualizing Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate key processes related to

2-Benzoylpyridine.
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Caption: A generalized workflow for the synthesis of 2-Benzoylpyridine.
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Caption: Postulated anti-inflammatory mechanism of 2-Benzoylpyridine derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b047108?utm_src=pdf-body-img
https://www.benchchem.com/product/b047108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Benzoylpyridine Derivative

Induces Cellular Stress

p53 Upregulation

JNK ActivationBax Upregulation

Mitochondrial Pathway
of Apoptosis

Caspase Activation
(e.g., Caspase-3, -9)

Apoptosis

Click to download full resolution via product page

Caption: Proposed apoptotic pathway induced by 2-Benzoylpyridine derivatives in cancer

cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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